Cas no 819849-87-1 (1-Propanesulfonic acid, 2-hydroxy-3-[(3-methylbutyl)amino]-)

• Product Name: 1-Propanesulfonic acid, 2-hydroxy-3-[(3-methylbutyl)amino]-
• CAS No: 819849-87-1
• MF: C₈H₁₉NO₄S
• MW: 225.305761575699
• CID: 702261
• PubChem ID: 58931831
• Update Time: 2025-04-19

1-Propanesulfonic acid, 2-hydroxy-3-[(3-methylbutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 2-hydroxy-3-[(3-methylbutyl)amino]-
• 2-hydroxy-3-(3-methylbutylamino)propane-1-sulfonic acid
• 2-Hydroxy-3-[(3-methylbutyl)amino]propane-1-sulfonic acid
• 819849-87-1
• DTXSID70730640
• GOKCXJJRMTVGFQ-UHFFFAOYSA-N
• SCHEMBL353844
• 2-hydroxy-3-[(3-methylbutyl)amino]-1-propane sulfonic acid

• Inchi： 1S/C8H19NO4S/c1-7(2)3-4-9-5-8(10)6-14(11,12)13/h7-10H,3-6H2,1-2H3,(H,11,12,13)
• InChI Key： GOKCXJJRMTVGFQ-UHFFFAOYSA-N
• SMILES： S(CC(CNCCC(C)C)O)(=O)(=O)O

Computed Properties

• Exact Mass: 225.10347926g/mol
• Monoisotopic Mass: 225.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 95Ų